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Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907

This technical guide provides a comprehensive overview of the core physical properties of 3-
Butylpyridine, specifically its boiling point and density. It is intended for researchers, scientists,
and professionals in drug development who require accurate physical data and detailed
experimental methodologies. This document summarizes key quantitative data in a structured
format, outlines protocols for experimental determination, and includes a logical workflow for
property verification.

Core Physical Properties of 3-Butylpyridine

3-Butylpyridine, with the CAS number 539-32-2, is a colorless liquid utilized in the synthesis of
pharmaceuticals and agrochemicals.[1] Accurate knowledge of its physical properties is crucial
for its application in various chemical processes.

Data Presentation

The table below summarizes the key physical properties of 3-Butylpyridine.

Property Value Conditions
Boiling Point 80-81 °C at 8 mmHg
Density 0.911 g/mL at 25 °C
Molecular Formula CoH13N

Molecular Weight 135.21 g/mol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1328907?utm_src=pdf-interest
https://www.benchchem.com/product/b1328907?utm_src=pdf-body
https://www.benchchem.com/product/b1328907?utm_src=pdf-body
https://www.benchchem.com/product/b1328907?utm_src=pdf-body
https://www.benchchem.com/product/b1328907?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/539-32-2.html
https://www.benchchem.com/product/b1328907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
boiling point and density of a liquid compound such as 3-Butylpyridine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For precise measurement, especially with small sample volumes, the micro-boiling
point method is commonly employed.

Micro-Boiling Point Determination using a Thiele Tube:

Sample Preparation: A small amount of 3-Butylpyridine (a few drops) is placed into a small
test tube or fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample liquid.

o Apparatus Setup: The sample tube is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample. This assembly is then placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently heated. This design allows for the uniform
circulation of the heating liquid via convection currents.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. The heat source is then removed.

o Measurement: The liquid will begin to cool, and the stream of bubbles will slow down and
eventually stop. The moment the liquid enters the capillary tube, the temperature is recorded.
This temperature is the boiling point of the liquid at the recorded atmospheric pressure.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid like 3-Butylpyridine, this
can be accurately determined using a pycnometer or, more simply, with a graduated cylinder
and a balance.
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Density Determination using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using an analytical balance.

¢ Volume Measurement: A specific volume of 3-Butylpyridine is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus.

e Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is then
measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the cylinder with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume. For higher accuracy, this procedure should be
repeated multiple times, and the average density calculated.

Logical Workflow for Physical Property Verification

The following diagram illustrates a logical workflow for the determination and verification of the
physical properties of a chemical compound like 3-Butylpyridine.
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Caption: Workflow for Physical Property Verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Butylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328907#physical-properties-of-3-butylpyridine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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